N-[1-(1-adamantyl)-2-(dimethylamino)-2-oxoethyl]-4-nitrobenzamide

• IUPAC Name: N-[1-(1-adamantyl)-2-(dimethylamino)-2-oxoethyl]-4-nitrobenzamide
• InChI: InChI=1S/C21H27N3O4/c1-23(2)20(26)18(21-10-13-7-14(11-21)9-15(8-13)12-21)22-19(25)16-3-5-17(6-4-16)24(27)28/h3-6,13-15,18H,7-12H2,1-2H3,(H,22,25)
• InChI Key: TUDUFOWEUWAVRR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C(C12CC3CC(C1)CC(C3)C2)NC(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C21H27N3O4
• Molecular Weight: 385.5 g/mol

Description

N-[1-(1-adamantyl)-2-(dimethylamino)-2-oxoethyl]-4-nitrobenzamide, also known as ABE-418, is a synthetic compound that has been extensively studied for its potential applications in the field of neuroscience. ABE-418 belongs to a class of compounds known as acetylcholine esterase inhibitors, which work by inhibiting the activity of the enzyme acetylcholine esterase, leading to an increase in the levels of acetylcholine in the brain. In

Mechanism of Action

N-[1-(1-adamantyl)-2-(dimethylamino)-2-oxoethyl]-4-nitrobenzamide works by inhibiting the activity of the enzyme acetylcholine esterase, which is responsible for the breakdown of acetylcholine in the brain. By inhibiting the activity of this enzyme, N-[1-(1-adamantyl)-2-(dimethylamino)-2-oxoethyl]-4-nitrobenzamide leads to an increase in the levels of acetylcholine in the brain, which is important for cognitive function.
Biochemical and Physiological Effects:
N-[1-(1-adamantyl)-2-(dimethylamino)-2-oxoethyl]-4-nitrobenzamide has been shown to have a number of biochemical and physiological effects. In animal models, N-[1-(1-adamantyl)-2-(dimethylamino)-2-oxoethyl]-4-nitrobenzamide has been shown to increase the levels of acetylcholine in the brain, improve cognitive function, and reduce oxidative stress. N-[1-(1-adamantyl)-2-(dimethylamino)-2-oxoethyl]-4-nitrobenzamide has also been shown to have neuroprotective effects, which may be important for the treatment of neurodegenerative disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[1-(1-adamantyl)-2-(dimethylamino)-2-oxoethyl]-4-nitrobenzamide in lab experiments is its high potency and selectivity for the acetylcholine esterase enzyme. This makes it a valuable tool for studying the role of acetylcholine in the brain and for developing new treatments for neurodegenerative disorders. One of the limitations of using N-[1-(1-adamantyl)-2-(dimethylamino)-2-oxoethyl]-4-nitrobenzamide in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are a number of future directions for research on N-[1-(1-adamantyl)-2-(dimethylamino)-2-oxoethyl]-4-nitrobenzamide. One area of research is the development of new and more potent acetylcholine esterase inhibitors that can be used to treat neurodegenerative disorders such as Alzheimer's disease. Another area of research is the development of new methods for delivering N-[1-(1-adamantyl)-2-(dimethylamino)-2-oxoethyl]-4-nitrobenzamide to the brain, which may improve its efficacy and reduce its potential toxicity. Finally, there is a need for further research on the long-term effects of N-[1-(1-adamantyl)-2-(dimethylamino)-2-oxoethyl]-4-nitrobenzamide on cognitive function and overall health.

Synthesis Methods

The synthesis of N-[1-(1-adamantyl)-2-(dimethylamino)-2-oxoethyl]-4-nitrobenzamide involves the reaction of 1-adamantylamine with 4-nitrobenzoyl chloride in the presence of triethylamine and dimethylformamide. The resulting product is then reacted with dimethylamine in the presence of acetic anhydride to yield N-[1-(1-adamantyl)-2-(dimethylamino)-2-oxoethyl]-4-nitrobenzamide in high yield and purity.

Scientific Research Applications

N-[1-(1-adamantyl)-2-(dimethylamino)-2-oxoethyl]-4-nitrobenzamide has been extensively studied for its potential applications in the field of neuroscience. One of the main areas of research has been its potential use in the treatment of Alzheimer's disease, a neurodegenerative disorder that is characterized by a progressive decline in cognitive function. N-[1-(1-adamantyl)-2-(dimethylamino)-2-oxoethyl]-4-nitrobenzamide has been shown to improve cognitive function in animal models of Alzheimer's disease by increasing the levels of acetylcholine in the brain.